Europium-155

Specification

• CAS No.: 14391-16-3
• Molecular Formula: Eu
• Molecular Weight: 154.9229 g/mol
• IUPAC Name: europium-155
• Standard InChI: InChI=1S/Eu/i1+3
• Standard InChI Key: OGPBJKLSAFTDLK-AKLPVKDBSA-N
• Isomeric SMILES: [155Eu]
• SMILES: [Eu]
• Canonical SMILES: [Eu]

Introduction

Fundamental Characteristics

Definition and Basic Properties

Europium-155 (155Eu) is a radioactive isotope of europium, a rare earth element in the lanthanide series of the periodic table. The element europium has an atomic number of 63, and specifically, the 155Eu isotope contains 92 neutrons, giving it a mass number of 155. This isotope is characterized by its beta decay process and moderate half-life, positioning it as an isotope of significant interest in various scientific and technological applications.

Nuclear Properties

Europium-155 exhibits specific nuclear properties that distinguish it from other isotopes. According to isotope data, 155Eu has a precise mass of 154.922890 Da and undergoes beta-minus (β-) decay, transforming into gadolinium-155 (155Gd). The nuclear spin of this isotope is 5/2, with a nuclear magnetic moment of 1.6. These properties are fundamental to understanding its behavior in nuclear reactions and its applications in various fields.

Physical and Chemical Characteristics

Decay Characteristics

The half-life of europium-155 is 4.76 years, during which it decays through beta emission to form stable gadolinium-155. This moderate half-life makes it neither too short-lived for practical applications nor too long-lived to pose significant long-term disposal challenges, striking a balance that is advantageous for certain controlled applications.

Comparison with Other Europium Isotopes

While europium has two stable isotopes (151Eu and 153Eu) that occur naturally with abundances of 47.81% and 52.19% respectively, 155Eu is one of several radioisotopes of this element. The table below compares 155Eu with other significant europium isotopes:

Isotope	Mass (Da)	Half-life	Mode of decay	Nuclear spin	Nuclear magnetic moment
151Eu	150.919702	Stable	N/A	5/2	3.4718
153Eu	152.921225	Stable	N/A	5/2	1.5331
152Eu	151.921741	13.5 years	EC to 152Sm; β- to 152Gd	3	-1.91
154Eu	153.922976	8.59 years	EC to 154Sm; β- to 154Gd	3	2.000
155Eu	154.922890	4.76 years	β- to 155Gd	5/2	1.6
156Eu	155.92475	15.2 days	β- to 156Gd	3	-2.01

This comparative analysis demonstrates that 155Eu has a shorter half-life than its neighboring isotopes 152Eu and 154Eu, but substantially longer than 156Eu.

Production Methods

Isolation and Purification

The isolation of europium-155 involves sophisticated radiochemical separation techniques. Since europium belongs to the lanthanide series, its separation from other rare earth elements and fission products requires specialized procedures that often involve ion exchange chromatography, solvent extraction, or selective precipitation methods.

Applications in Nuclear Technology

Radiation Sources

Due to its specific decay characteristics and half-life, europium-155 can serve as a radiation source for certain specialized applications. Its beta emissions can be utilized in instruments requiring reliable radiation sources with moderately long operational lifetimes.

Nuclear Waste Studies

The presence of europium-155 in nuclear waste allows researchers to study the behavior and migration of radioactive materials in the environment. Its distinctive gamma emissions facilitate detection and quantification in environmental samples, making it a valuable tracer in nuclear waste management studies.

Medical and Imaging Applications

Dual Energy Cone Beam Computed Tomography

Recent research has investigated the feasibility of using europium-155 as a source for dual energy cone beam computed tomography (CBCT) systems, particularly for applications in adaptive radiotherapy. A simulation study demonstrated that an imaging system utilizing a 155Eu source and pixelated cadmium-zinc-telluride (CZT) detector could potentially improve imaging capabilities for treatment planning.

Comparison with Conventional Imaging Sources

The research indicated that images generated by gamma emissions from europium-155 showed superior contrast resolution compared to those generated by conventional 120 kV X-ray tube spectra. Quantitatively, the 155Eu source produced images with smaller standard deviation of pixel values, and the use of dual energy conversion resulted in superior stopping power ratio (SPR) accuracy.

The following table summarizes key findings from the simulation study comparing 155Eu with conventional 120 kV X-ray sources:

These findings suggest that europium-155 displays desirable qualities when used as a source for dual energy CBCT, although further experimental work is required to validate these simulation results in practical applications.

Environmental Presence and Studies

Nuclear Fallout Detection

Europium-155 has been detected in "fuel-like" hot particles from nuclear fallout, particularly from the Chernobyl accident. This provides valuable information about the composition of nuclear fuel during the incident and subsequent environmental dispersion patterns.

Environmental Monitoring

The presence of europium-155 in environmental samples can serve as an indicator of nuclear activities or accidents. Its detection and measurement contribute to environmental monitoring programs and help assess the radiological impact of nuclear facilities and incidents.

Research Methodologies

Simulation Studies

The investigation of europium-155 as an imaging source involved sophisticated Geant4 Monte Carlo simulations. These simulations allowed researchers to model the behavior of radiation from the 155Eu source and its interactions with detectors and human tissue equivalents, providing insights into its potential medical applications without the need for physical experimentation at early stages.

Image Reconstruction Techniques

In the dual energy CBCT research, images were reconstructed using an iterative projection algorithm known as total variation superiorization with diagonally relaxed orthogonal projections (TVS-DROP). This advanced computational approach allowed for optimal image generation from the simulated europium-155 source data.

Future Research Directions

Experimental Validation

While simulation studies have demonstrated the potential advantages of europium-155 in imaging applications, experimental validation with physical prototypes remains a critical next step. Future research should focus on developing experimental setups that can confirm the theoretical benefits observed in simulations.

Expanded Applications

The unique nuclear properties of europium-155 suggest potential applications beyond those currently explored. Future investigations might consider its use in other medical imaging modalities or specialized industrial applications where its particular radiation characteristics could provide advantages over conventional sources.